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Compound of Interest

Compound Name: 11-O-Methylpseurotin A

Cat. No.: B15585995

Application Note: Isolating 11-O-Methylpseurotin
A from Fungal Fermentation

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-O-Methylpseurotin A is a fungal secondary metabolite belonging to the pseurotin family of
natural products, which are known for their diverse and potent biological activities. Pseurotins
are characterized by a unique heterospirocyclic y-lactam core. As a derivative of the more
commonly studied Pseurotin A, 11-O-Methylpseurotin A is of significant interest for its
potential applications in drug discovery and development. This document provides a detailed
experimental workflow for the isolation and purification of 11-O-Methylpseurotin A from fungal
fermentation cultures, specifically using Aspergillus fumigatus.

Overview of the Isolation Workflow

The isolation of 11-O-Methylpseurotin A from fungal fermentation involves a multi-step
process that begins with the cultivation of the producing fungal strain, followed by extraction of
the active metabolite from the culture broth and mycelia. The crude extract is then subjected to
a series of chromatographic separations to purify the target compound. The overall workflow is
depicted in the diagram below.
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Experimental Workflow for 11-O-Methylpseurotin A Isolation
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Proposed Biosynthesis of 11-O-Methylpseurotin A
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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